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Introduction

PK 11195 is a high-affinity antagonist for the Translocator Protein (TSPO), an 18 kDa protein
primarily located on the outer mitochondrial membrane.[1][2] In the central nervous system
(CNS), TSPO is upregulated in activated microglia and macrophages, making it a valuable
biomarker for neuroinflammation.[1][3] In the context of multiple sclerosis (MS), a chronic
inflammatory and neurodegenerative disease of the CNS, PK 11195 has been instrumental in
visualizing and quantifying microglial activation both in preclinical models and in patients.[4][5]
Radiolabeled forms of PK 11195, such as --INVALID-LINK---PK11195 for Positron Emission
Tomography (PET) and --INVALID-LINK---PK11195 for in vitro autoradiography, allow for the
non-invasive imaging and detailed tissue analysis of neuroinflammatory processes central to
MS pathology.[6][7]

These application notes provide an overview of the use of PK 11195 in MS research, including
its mechanism of action, quantitative data from key studies, and detailed experimental
protocols for its application in PET imaging, autoradiography, and in vitro assays.

Mechanism of Action and Signaling Pathway

PK 11195 binds to a hydrophobic pocket formed by the five transmembrane helices of the
TSPO protein.[2] This binding event is associated with the modulation of several cellular
functions, including cholesterol transport into the mitochondria, which is a rate-limiting step in
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steroidogenesis, and the regulation of inflammatory responses in microglia.[1] In MS, the
upregulation of TSPO on activated microglia and infiltrating macrophages in and around
demyelinating lesions allows for targeted imaging with PK 11195.[4] The binding of PK 11195
to TSPO on these cells can influence microglial activation states and the production of
inflammatory mediators.[8][9][10]

Below is a diagram illustrating the proposed signaling pathway of TSPO in microglia and the
role of PK 11195.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.750554/full
https://www.benchchem.com/product/b1678501?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9373043/
https://www.benchchem.com/product/b1678501?utm_src=pdf-body
https://www.jneurosci.org/content/34/10/3793
https://pmc.ncbi.nlm.nih.gov/articles/PMC7941270/
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2020.544431/full
https://www.benchchem.com/product/b1678501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application
Check Availability & Pricing

TSPO Signaling in Microglial Activation

Microglia

s Apoptosis Regulation

binds to

induces

Inflammatory Stimuli (e.g., LPS, IFN-y)

@ activates i activates o (\c o giono

induces

induces

TSPO Upregulation

ATP Production

Cholesterol Transport &
Steroidogenesis

modulates

Pro-inflammatory Cytokines
(TNF-q, IL-1B, IL-6)

Reactive Oxygen
Species (ROS)

Neuronal Damage

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

[11C](R)-PK11195 PET Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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